4-(1,3,6,7-tetramethyl-2,4-dioxo-1,2,3,4-tetrahydro-8H-imidazo[2,1-f]purin-8-yl)benzamide

• IUPAC Name: 4-(2,4,7,8-tetramethyl-1,3-dioxopurino[7,8-a]imidazol-6-yl)benzamide
• InChI: InChI=1S/C18H18N6O3/c1-9-10(2)24-13-15(21(3)18(27)22(4)16(13)26)20-17(24)23(9)12-7-5-11(6-8-12)14(19)25/h5-8H,1-4H3,(H2,19,25)
• InChI Key: DUEFNGVMQKPRGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1C4=CC=C(C=C4)C(=O)N)N(C(=O)N(C3=O)C)C)C
• Molecular Formula: C18H18N6O3
• Molecular Weight: 366.4 g/mol

Description

4-(1,3,6,7-tetramethyl-2,4-dioxo-1,2,3,4-tetrahydro-8H-imidazo[2,1-f]purin-8-yl)benzamide is a useful research compound. Its molecular formula is C18H18N6O3 and its molecular weight is 366.381. The purity is usually 95%.
BenchChem offers high-quality 4-(1,3,6,7-tetramethyl-2,4-dioxo-1,2,3,4-tetrahydro-8H-imidazo[2,1-f]purin-8-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(1,3,6,7-tetramethyl-2,4-dioxo-1,2,3,4-tetrahydro-8H-imidazo[2,1-f]purin-8-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

• Imidazotetrazines as Antitumor Agents : A study on the synthesis and chemistry of imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-ones highlighted their potential as broad-spectrum antitumor agents. These compounds, including 8-carbamoyl-3-(2-chloroethyl) derivatives, showed curative activity against leukemia, suggesting the utility of imidazo[2,1-f]purin derivatives in cancer therapy (Stevens et al., 1984).

• Purine Derivatives Synthesis : A convenient synthesis of new heterocycles, such as 7,8-dihydro-1H-imidazo[2,1-i]purin-5(4H)-ones and 5,6-dihydro-1H-imidazo[2,1-b]purin-9(8H)-ones, was described. These compounds were synthesized from 6-methylthio-7H-purin-2(3-H)-ones and aminoalcohol, followed by dehydrative cyclization, indicating a method for developing novel purine analogues (Shimada et al., 1993).

Chemical Properties and Reactions

• Imidazolylbenzamides Electrophysiological Activity : Research on N-substituted imidazolylbenzamides demonstrated their potency in cardiac electrophysiological activity, comparable to known class III agents. This suggests that compounds with imidazol-1-yl moieties can have significant effects on cardiac electrophysiology, pointing towards potential medical applications in treating arrhythmias (Morgan et al., 1990).

• Photodynamic Therapy Sensitizers : A study on imidazole-modified porphyrin for cancer photodynamic therapy showed that such compounds could produce singlet oxygen molecules more effectively at lower pH levels. This indicates the potential use of imidazo[2,1-f]purin derivatives as pH-responsive sensitizers for photodynamic therapy in cancer treatment (Zhu et al., 2011).